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The table below summarizes the core quantitative data available for pan-KRAS-IN-13 from a commercial

source [1].

Property Description / Value

CAS Number 3033637-76-9 [1]

Molecular Formula C₃₃H₃₁F₃N₆O₃ [1]

Molecular Weight 616.63 g/mol [1]

Biological Activity Potent KRAS inhibitor [1]

IC₅₀ (KRAS G12D) 2.75 nM [1]

IC₅₀ (KRAS G12V) 2.89 nM [1]

Targets KRAS G12D, KRAS G12V [1]

Intended Use For research use only [1]
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While specific structural data for pan-KRAS-IN-13 was not available, recent scientific literature sheds light

on the general mechanism of pan-KRAS inhibitors, which can provide valuable context for your research.

Inactive State Selectivity: The pioneering pan-KRAS inhibitor, BI-2865, functions by binding
preferentially to the inactive, GDP-bound state of KRAS. This binding blocks nucleotide
exchange, preventing KRAS from being activated to its GTP-bound state and thus inhibiting
downstream signaling [2].

Broad Mutant Coverage: This mechanism of action is effective against a wide range of KRAS
mutants, including but not limited to G12A/C/D/F/V/S, G13C/D, and Q61H [2].

KRAS Isoform Selectivity: A key finding is that such inhibitors can achieve selectivity for KRAS over
the highly similar HRAS and NRAS isoforms. This selectivity is partly conferred by a single amino acid

difference at position 95 in the α3-helix (H95 in KRAS vs. L/Q in NRAS/HRAS) [2].

The following diagram illustrates the core mechanism of a pan-KRAS inhibitor, based on the described

scientific research [2].
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Mechanism of pan-KRAS inhibition via inactive state stabilization.
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Research Considerations and Alternative Modalities

For scientists designing experiments with pan-KRAS-IN-13, consider the following:

Compound Validation: The profile of pan-KRAS-IN-13 is based on a supplier's data sheet [1]. It is

crucial to independently validate its potency and selectivity in your specific cellular and
biochemical models.

Compare with Covalent Inhibitors: To benchmark performance, you could compare it against well-
characterized covalent KRAS G12C inhibitors like MRTX849 (Adagrasib), which have detailed

cellular and in vivo validation data available [3].
Explore New Modalities: The field is rapidly advancing beyond simple inhibition. You may also

investigate emerging pan-KRAS targeting strategies, such as:
PROTAC Degraders: e.g., ACBI3, which degrades multiple KRAS mutants via the proteasome

system [4].
Macropinocytosis-Targeting Antibodies: Novel antibodies that target KRAS mutants and are

taken up by cells to inhibit signaling [5] [6].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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